Cas no 1881977-07-6 (1-(1-ethyl-1H-imidazol-2-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(1-ethyl-1H-imidazol-2-yl)cyclopentane-1-carboxylic acid
• CAS No: 1881977-07-6
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5961348
• PubChem ID: 130545032
• Update Time: 2025-10-31

1-(1-ethyl-1H-imidazol-2-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-imidazol-2-yl)cyclopentane-1-carboxylic acid
• 1881977-07-6
• EN300-1999651

• Inchi： 1S/C11H16N2O2/c1-2-13-8-7-12-9(13)11(10(14)15)5-3-4-6-11/h7-8H,2-6H2,1H3,(H,14,15)
• InChI Key： PQUSVAMSMSSIEQ-UHFFFAOYSA-N
• SMILES： OC(C1(C2=NC=CN2CC)CCCC1)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(1-ethyl-1H-imidazol-2-yl)cyclopentane-1-carboxylic acid

Introduction to 1-(1-ethyl-1H-imidazol-2-yl)cyclopentane-1-carboxylic acid (CAS No. 1881977-07-6)

1-(1-ethyl-1H-imidazol-2-yl)cyclopentane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1881977-07-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclopentane ring conjugated with an ethyl-substituted imidazole moiety, has garnered attention due to its structural complexity and potential biological activities. The unique combination of these structural elements positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

The imidazole core is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets, including enzymes and receptors. In particular, the ethyl-substituted imidazole group in this compound may modulate the electronic properties of the molecule, influencing its binding affinity and selectivity. This feature is particularly intriguing for the design of novel therapeutic agents targeting neurological and inflammatory disorders.

The cyclopentane ring provides additional structural rigidity, which can be crucial for optimizing pharmacokinetic properties such as solubility and metabolic stability. This structural motif is frequently encountered in biologically active compounds due to its ability to mimic natural product scaffolds. The presence of both the imidazole and cyclopentane moieties in 1-(1-ethyl-1H-imidazol-2-yl)cyclopentane-1-carboxylic acid suggests that it may exhibit multifaceted interactions with biological systems.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions. Studies have shown that the ethyl-substituted imidazole group can serve as a key interaction point with target proteins, potentially leading to the development of highly selective inhibitors. For instance, computational docking studies have identified that this compound may interact with enzymes involved in inflammatory pathways, making it a candidate for further investigation in anti-inflammatory therapies.

Moreover, the cyclopentane ring's stability under various physiological conditions makes it an attractive scaffold for drug development. Its rigid structure can enhance binding affinity while minimizing conformational flexibility, which is often desirable for therapeutic molecules. The combination of these features in 1-(1-ethyl-1H-imidazol-2-yl)cyclopentane-1-carboxylic acid underscores its potential as a lead compound for novel drug candidates.

In vitro studies have begun to explore the biological activity of this compound. Preliminary experiments suggest that it may exhibit inhibitory effects on certain enzymes associated with neurological disorders. The imidazole moiety's ability to cross the blood-brain barrier and interact with central nervous system receptors makes it particularly relevant for neuropharmacological applications. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of 1-(1-ethyl-1H-imidazol-2-yl)cyclopentane-1-carboxylic acid presents an interesting challenge due to its complex structure. Advanced synthetic methodologies, including transition metal-catalyzed reactions and enantioselective synthesis, have been employed to achieve high yields and purity. These techniques are critical for producing sufficient quantities of the compound for detailed biological testing.

The compound's potential applications extend beyond neurological disorders. Its structural features make it a versatile scaffold for designing molecules targeting other disease areas, such as cancer and autoimmune diseases. The ability to modify both the imidazole and cyclopentane moieties allows for extensive structural diversification, enabling researchers to fine-tune biological activity.

Future research directions include exploring derivatives of 1-(1-ethyl-1H-imidazol-2-yl)cyclopentane-1-carboxylic acid to enhance its pharmacological properties. By systematically modifying substituents on the imidazole ring or introducing additional functional groups on the cyclopentane core, scientists can optimize potency, selectivity, and pharmacokinetic profiles. Such modifications are essential for advancing from lead compounds to viable drug candidates.

The integration of high-throughput screening technologies with computational modeling will accelerate the discovery process for compounds like 1-(1-ethyl-1H-imidazol-2-yl)cyclopentane-1-carboxylic acid. These technologies enable rapid evaluation of large libraries of compounds against various biological targets, identifying promising candidates for further development.

In conclusion, 1-(1-ethyl-1H-imidazol-2-ylylcyclopentane - 1 - carboxylic acid (CAS No . 1881977 - 07 - 6) represents a fascinating molecule with significant potential in pharmaceutical research . Its unique structural features , coupled with preliminary evidence of biological activity , make it a compelling candidate for further exploration . As research continues , this compound may contribute valuable insights into drug design and development , particularly in addressing neurological and inflammatory diseases . p >